[1-(3-Fluorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride
Description
[1-(3-Fluorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride is a chemical compound that belongs to the class of imidazole derivatives. Imidazole derivatives are known for their wide range of biological activities and applications in various fields such as medicinal chemistry, pharmaceuticals, and agrochemicals.
Properties
IUPAC Name |
[3-[(3-fluorophenyl)methyl]imidazol-4-yl]methanamine;hydrochloride | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12FN3.ClH/c12-10-3-1-2-9(4-10)7-15-8-14-6-11(15)5-13;/h1-4,6,8H,5,7,13H2;1H | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RQKVKDLRTAASFM-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)CN2C=NC=C2CN.Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClFN3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.69 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1713163-55-3 | |
| Record name | 1H-Imidazole-5-methanamine, 1-[(3-fluorophenyl)methyl]-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1713163-55-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of [1-(3-Fluorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride typically involves the reaction of 3-fluorobenzylamine with imidazole derivatives under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its hydrochloride salt form .
Chemical Reactions Analysis
Types of Reactions
[1-(3-Fluorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride can undergo various types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.
Substitution: This reaction involves the replacement of one functional group with another, leading to the formation of substituted products.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various catalysts to facilitate the reactions. The conditions for these reactions may vary depending on the desired product and the specific reaction being carried out .
Major Products Formed
The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may lead to the formation of oxidized imidazole derivatives, while substitution reactions may result in various substituted imidazole compounds .
Scientific Research Applications
Structural Features
| Feature | Description |
|---|---|
| Imidazole Ring | A five-membered ring containing nitrogen |
| 3-Fluorobenzyl Group | Enhances binding affinity and selectivity |
| Hydrochloride Salt Form | Improves solubility and stability |
Enzyme Inhibition
Research indicates that [1-(3-Fluorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride may act as an inhibitor for various enzymes, particularly those involved in metabolic pathways. Its imidazole moiety can mimic histidine residues, facilitating interactions with enzyme active sites.
Receptor Modulation
The compound has also been investigated for its potential to modulate receptor activity, particularly in neurotransmitter systems. Studies suggest that it may impact serotonin and dopamine receptors, which are critical in treating mood disorders and neurodegenerative diseases.
Case Studies
- Anticancer Activity : In vitro studies have shown that the compound exhibits cytotoxic effects on cancer cell lines by inducing apoptosis.
- Antimicrobial Properties : Preliminary investigations reveal that it has antimicrobial activity against specific bacterial strains, suggesting potential use as an antibiotic.
Interaction Studies
Understanding how [1-(3-Fluorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride interacts with biomolecules is essential for elucidating its pharmacodynamics. Techniques employed in these studies include:
- Surface Plasmon Resonance (SPR) : To measure binding kinetics with target proteins.
- Nuclear Magnetic Resonance (NMR) : To study conformational changes upon binding.
- Molecular Docking Studies : To predict interaction sites on biological targets.
Mechanism of Action
The mechanism of action of [1-(3-Fluorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride involves its interaction with specific molecular targets and pathways within biological systems. The compound may bind to certain receptors or enzymes, leading to the modulation of various biochemical pathways and physiological processes. The exact molecular targets and pathways involved may vary depending on the specific application and biological context .
Comparison with Similar Compounds
Similar Compounds
Some compounds similar to [1-(3-Fluorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride include:
- 1-(3-Chlorobenzyl)-1H-imidazole-4-carboxylic acid hydrochloride
- 1-(4-Methylbenzyl)-1H-imidazole-4-carboxylic acid hydrochloride
- 1-(4-(Trifluoromethoxy)phenyl)-1H-imidazole-4-carboxylic acid hydrochloride
Uniqueness
The uniqueness of [1-(3-Fluorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride lies in its specific chemical structure, which imparts distinct biological and chemical properties.
Biological Activity
Overview
[1-(3-Fluorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride is a chemical compound classified within the imidazole derivatives, which are recognized for their diverse biological activities and potential applications in medicinal chemistry and pharmaceuticals. This compound's structure includes a 3-fluorobenzyl group, which enhances its pharmacological properties, making it a subject of interest for various biological investigations.
The molecular formula of [1-(3-Fluorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride is with a molecular weight of 241.69 g/mol. The imidazole ring structure is crucial for its biological activity, allowing it to mimic histidine residues in proteins and interact with various biological targets.
The biological activity of this compound is primarily attributed to its ability to bind to specific receptors and enzymes, modulating various biochemical pathways. The exact mechanisms may vary based on the target; however, it is known to exhibit inhibitory effects on certain enzymes and receptors, potentially influencing cellular signaling pathways.
Biological Activity and Research Findings
Research has indicated that [1-(3-Fluorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride exhibits significant biological activity, particularly as an inhibitor against various enzymes and receptors. Below are detailed findings from relevant studies:
Antimicrobial Activity
Studies have highlighted the compound's antimicrobial properties, particularly against Gram-positive and Gram-negative bacteria. For instance, it has been evaluated against Staphylococcus aureus and Escherichia coli, showing promising inhibitory concentrations (IC values) indicative of its potential as an antimicrobial agent.
Cytotoxicity Assays
In vitro cytotoxicity assays have been performed using human cervical (HeLa) and lung (A549) carcinoma cell lines. The results indicated that the compound did not exhibit statistically significant cytotoxic effects at concentrations up to 25 µM, suggesting a favorable safety profile for further development in therapeutic contexts .
Structure-Activity Relationship (SAR)
Quantitative structure-activity relationship (QSAR) models have been utilized to predict the efficacy and potency of [1-(3-Fluorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride against specific biological targets. These models suggest that modifications in the imidazole structure or the fluorobenzyl group can significantly influence biological activity.
Case Studies
Several case studies have explored the therapeutic potential of imidazole derivatives similar to [1-(3-Fluorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride:
- Anticancer Activity : A study demonstrated that imidazole derivatives could selectively inhibit cancer cell proliferation through modulation of kinase activity, highlighting their potential as anticancer agents.
- TRPV4 Antagonists : Research into TRPV4 antagonists has revealed that certain imidazole derivatives exhibit selective antagonistic activity, which could be beneficial in managing pain and inflammation .
Q & A
Q. How can researchers investigate the compound’s mechanism of action in neurological targets?
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
